Tunlametinib
Cat. No. B8682190
M. Wt: 491.3 g/mol
InChI Key: UFZJUVFSSINETF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09290468B2
Procedure details
To a solution of 4-fluoro-5-((2-fluoro-4-iodophenyl)amino)-N-(2-(vinyloxy)ethoxy)benzo[d]thiazole-6-carboxamide (410 mg, 0.8 mmol) in CH2Cl2 (5 mL) was added 1.0 N HCl (aq., 5 mL, 5 mmol) dropwise. After stirring for 1 h, the reaction mixture was neutralized with saturated NaHCO3 (aq.). The organic layer was separated, washed with water (30 mL×2) and brine (30 mL) sequentially, dried over Na2SO4, filtered and concentrated in vacuo. The crude product was purified by column chromatography on silica gel (CH2Cl2/MeOH, 15:1, v/v) and the desired product was obtained as a white solid (290 mg, 52% yield). 1H NMR (400 MHz, DMSO-d6): δ 11.83 (s, 1H), 8.92 (s, 1H), 8.03 (s, 1H), 7.90 (s, 1H), 7.56 (d, J=9.4 Hz, 1H), 7.30 (d, J=8.7 Hz, 1H), 6.41 (m, 1H), 4.72 (m, 1H), 3.85 (m, 2H), 3.59 (m, 2H). MS (ES+): m/z 492.35 [MH+].
Name
4-fluoro-5-((2-fluoro-4-iodophenyl)amino)-N-(2-(vinyloxy)ethoxy)benzo[d]thiazole-6-carboxamide
Quantity
410 mg
Type
reactant
Reaction Step One
Name
Name
Yield
52%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:7]2[N:8]=[CH:9][S:10][C:6]=2[CH:5]=[C:4]([C:11]([NH:13][O:14][CH2:15][CH2:16][O:17]C=C)=[O:12])[C:3]=1[NH:20][C:21]1[CH:26]=[CH:25][C:24]([I:27])=[CH:23][C:22]=1[F:28].Cl.C([O-])(O)=O.[Na+]>C(Cl)Cl>[F:1][C:2]1[C:7]2[N:8]=[CH:9][S:10][C:6]=2[CH:5]=[C:4]([C:11]([NH:13][O:14][CH2:15][CH2:16][OH:17])=[O:12])[C:3]=1[NH:20][C:21]1[CH:26]=[CH:25][C:24]([I:27])=[CH:23][C:22]=1[F:28] |f:2.3|
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Inputs
Step One
Step Two
|
Name
|
|
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Quantity
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0 (± 1) mol
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Type
|
reactant
|
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Smiles
|
C(=O)(O)[O-].[Na+]
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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After stirring for 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The organic layer was separated
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WASH
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Type
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WASH
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Details
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washed with water (30 mL×2) and brine (30 mL) sequentially
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude product was purified by column chromatography on silica gel (CH2Cl2/MeOH, 15:1
|
Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(C(=CC2=C1N=CS2)C(=O)NOCCO)NC2=C(C=C(C=C2)I)F
|
|
Name
|
|
|
Type
|
product
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|
Smiles
|
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 290 mg | |
| YIELD: PERCENTYIELD | 52% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
